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Compound of Interest

Compound Name: Pentaerythritol tetraisostearate

Cat. No.: B1582805 Get Quote

This guide provides researchers, scientists, and drug development professionals with technical

information, frequently asked questions, and troubleshooting advice for using Pentaerythritol
Tetraisostearate (PTIS) to modify the texture of cream formulations.

Frequently Asked Questions (FAQs)
Q1: What is Pentaerythritol Tetraisostearate (PTIS) and what is its primary role in a cream?

A1: Pentaerythritol Tetraisostearate is a high-molecular-weight, non-aqueous ester derived

from pentaerythritol and isostearic acid.[1][2] In cream formulations, it serves multiple functions,

primarily as a skin-conditioning agent (emollient) and a texture modifier.[3][4] It creates a

smooth, protective barrier on the skin that helps reduce moisture loss, resulting in a softer,

more supple skin feel.[5]

Q2: What specific textural and sensory effects does PTIS impart to a formulation?

A2: PTIS is known for providing a luxurious, smooth, and non-greasy skin feel.[6][7] It

enhances the spreadability of creams and can impart a rich, cushiony texture with a glossy

finish.[7][8] Its primary functions related to texture include acting as a viscosity-increasing agent

in non-aqueous systems, a binder, and an emollient that conditions and smoothens the skin.[1]

[3][9]

Q3: What are the typical usage concentrations for PTIS in skincare creams?
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A3: While PTIS can be used in cosmetics at concentrations ranging from 0.1% to 55%, its level

in skincare products like creams and lotions is typically much lower.[1] The recommended

dosage for skincare applications generally falls between 1% and 5%.[6][10] The highest

concentrations (up to 55%) are more common in color cosmetics like lipsticks to aid in pigment

dispersion and provide gloss.[1][2]

Q4: Is PTIS considered safe for use in topical formulations?

A4: Yes. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of

pentaerythritol tetraester compounds, including PTIS, and concluded that they are safe as used

in cosmetics.[2][11] Studies have reported no irritation or sensitization.[1]

Troubleshooting Guide
Q5: My cream's texture feels grainy after adding PTIS. What is the cause and how can I fix it?

A5: A grainy texture often suggests the crystallization of a high-melting-point ingredient within

the oil phase. While PTIS is a liquid, its interaction with other waxes or fatty alcohols in the

formulation can sometimes lead to this issue, especially with temperature fluctuations.

Troubleshooting Steps:

Review Oil Phase Compatibility: Ensure all components in your oil phase are fully compatible

and soluble at the intended storage temperatures.

Optimize Cooling Process: A slow cooling rate can allow larger crystals to form.[12] Try

implementing rapid cooling ("shock cooling") after the emulsification step to promote the

formation of smaller, imperceptible crystals, leading to a smoother texture.[12]

Adjust Homogenization: Inadequate shear during homogenization can lead to instability that

may promote crystallization.[12] Ensure your homogenization process is optimized for time

and speed to produce a fine, uniform emulsion.

Q6: The cream feels too heavy or greasy. How can I adjust the texture?

A6: PTIS is designed to impart a rich, cushiony feel, but this can become heavy at higher

concentrations or in combination with other occlusive ingredients.
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Troubleshooting Steps:

Reduce PTIS Concentration: The most direct approach is to lower the percentage of PTIS in

your formulation. Even a small reduction can significantly alter the sensory profile.

Incorporate a Lightweight Emollient: Blend PTIS with a lighter, faster-absorbing ester (e.g.,

Isopropyl Myristate) to balance the overall skin feel.

Evaluate Other Thickeners: The heavy feeling may come from the combined effect of PTIS

and other thickeners (e.g., fatty alcohols, waxes). Consider reducing the concentration of

these other components.

Q7: My emulsion is unstable and showing signs of phase separation after incorporating PTIS.

What is the issue?

A7: Phase separation in an oil-in-water emulsion indicates a failure of the emulsifier system to

keep the oil droplets stably dispersed.

Troubleshooting Steps:

Verify Emulsifier System: PTIS is part of the oil phase. Ensure the Hydrophilic-Lipophilic

Balance (HLB) of your emulsifier or emulsifier blend is correctly matched to the overall

requirements of your oil phase. An incorrect HLB is a common cause of instability.[12]

Increase Homogenization Energy: Insufficient shear during emulsification results in large oil

droplets that are prone to coalescing and separating.[12] Increase the speed or duration of

your homogenization step.

Check Ingredient Order: Ensure PTIS is added to the oil phase and that the emulsification

process (e.g., adding the oil phase to the water phase) is performed at the correct

temperature and under proper agitation.

Data Presentation: Effect of PTIS on Cream Texture
The impact of Pentaerythritol Tetraisostearate is highly dependent on the specific chassis of

the cream. The following table summarizes general trends observed when increasing its

concentration in a typical oil-in-water cream formulation.
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Concentration
Range

Effect on Viscosity
Effect on
Spreadability

Sensory Profile

Low (0.5% - 1.5%) Slight increase.
Noticeably improved

slip and glide.

Softening effect,

reduced drag,

pleasant after-feel.

Medium (1.5% - 3.0%)
Moderate increase in

body and thickness.

Excellent

spreadability, uniform

coverage.

Rich, cushiony feel

without significant

greasiness.[8]

High (3.0% - 5.0%+)

Significant

contribution to

cream's body and

richness.

Very high

spreadability, may feel

overly slick.

Luxurious and

substantive feel,

potential for perceived

heaviness or

greasiness if not

balanced.

Experimental Protocols
Protocol 1: Texture Profile Analysis (TPA) of a Cream

Objective: To quantitatively measure the textural properties (e.g., hardness, adhesiveness) of a

cream formulation. This method simulates the action of a finger pressing into the product.[13]

Apparatus:

Texture Analyzer equipped with a load cell (e.g., 5 kg).

Cylindrical or spherical probe (e.g., 10 mm diameter).

Sample container with the cream, filled to a consistent height and free of air bubbles.

Methodology:

Sample Preparation: Allow the cream sample to equilibrate to a controlled temperature (e.g.,

25°C) for at least 24 hours. Ensure the surface is flat.

Instrument Setup:
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Attach the selected probe to the texture analyzer.

Calibrate the probe height by setting the "zero point" at the surface of the cream.

Set the test parameters:

Pre-Test Speed: 1.0 mm/s

Test Speed: 0.5 mm/s

Post-Test Speed: 0.5 mm/s

Target Distance: 10 mm (penetration depth)

Trigger Force: 5 g (the force at which data recording begins)

Test Execution: The probe moves down at the pre-test speed, penetrates the sample to the

target distance, and then returns to its starting position. The instrument records the force

exerted throughout this cycle.[14]

Data Analysis:

Hardness (g): The peak force recorded during the first compression cycle.

Adhesiveness (g·s): The area under the negative force curve, representing the work

required to pull the probe away from the sample.

Protocol 2: Viscosity Measurement

Objective: To determine the flow behavior of the cream using a rotational viscometer.

Apparatus:

Rotational Viscometer/Rheometer with appropriate spindle (e.g., Helipath spindle for thick

creams to avoid channeling).

Beaker containing the cream sample.

Temperature control unit (e.g., water bath).
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Methodology:

Sample Preparation: Place the cream in the beaker and allow it to equilibrate to a controlled

temperature (e.g., 25°C). Ensure no air bubbles are trapped.

Instrument Setup:

Select a spindle and rotational speed appropriate for the expected viscosity. For a thick

cream, start at a low RPM (e.g., 5 RPM).

Lower the spindle into the cream until it reaches the immersion mark. If using a Helipath,

set it to slowly descend during measurement.

Test Execution: Start the spindle rotation. Allow the reading to stabilize before recording the

viscosity value (typically in centipoise, cP, or Pascal-seconds, Pa·s).

Data Analysis: Record the viscosity, spindle type, rotational speed, and temperature. For

non-Newtonian fluids like creams, it is useful to measure viscosity at several different speeds

to characterize shear-thinning behavior.
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Caption: Experimental workflow for incorporating and evaluating PTIS in a cream formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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